molecular formula C17H8Cl2N4S B12587302 5-chloro-13-(4-chlorophenyl)-16-thia-2,9,11,14-tetrazatetracyclo[8.6.0.03,8.011,15]hexadeca-1,3(8),4,6,9,12,14-heptaene CAS No. 586414-12-2

5-chloro-13-(4-chlorophenyl)-16-thia-2,9,11,14-tetrazatetracyclo[8.6.0.03,8.011,15]hexadeca-1,3(8),4,6,9,12,14-heptaene

Cat. No.: B12587302
CAS No.: 586414-12-2
M. Wt: 371.2 g/mol
InChI Key: WLGOWTZRYCGUBQ-UHFFFAOYSA-N
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Description

The compound 5-chloro-13-(4-chlorophenyl)-16-thia-2,9,11,14-tetrazatetracyclo[8.6.0.0³,⁸.0¹¹,¹⁵]hexadeca-1,3(8),4,6,9,12,14-heptaene is a polycyclic heterocyclic system featuring a complex tetracyclic scaffold with four fused rings. Key structural attributes include:

  • Heteroatoms: A sulfur atom ("16-thia") and four nitrogen atoms ("tetrazatetracyclo"), which influence electronic properties, solubility, and reactivity.
  • Ring system: The [8.6.0.0³,⁸.0¹¹,¹⁵] notation indicates a bicyclic framework with bridgehead positions, likely conferring rigidity and planar aromatic characteristics.

Structural elucidation of such molecules typically employs X-ray crystallography, where programs like SHELX (e.g., SHELXL for refinement) are widely used .

Properties

CAS No.

586414-12-2

Molecular Formula

C17H8Cl2N4S

Molecular Weight

371.2 g/mol

IUPAC Name

5-chloro-13-(4-chlorophenyl)-16-thia-2,9,11,14-tetrazatetracyclo[8.6.0.03,8.011,15]hexadeca-1,3(8),4,6,9,12,14-heptaene

InChI

InChI=1S/C17H8Cl2N4S/c18-10-3-1-9(2-4-10)14-8-23-15-16(24-17(23)22-14)21-13-7-11(19)5-6-12(13)20-15/h1-8H

InChI Key

WLGOWTZRYCGUBQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CN3C4=NC5=C(C=C(C=C5)Cl)N=C4SC3=N2)Cl

Origin of Product

United States

Biological Activity

5-Chloro-13-(4-chlorophenyl)-16-thia-2,9,11,14-tetrazatetracyclo[8.6.0.03,8.011,15]hexadeca-1,3(8),4,6,9,12,14-heptaene is a complex organic compound belonging to the class of tetrazatetracyclo compounds. Its unique structural features suggest potential biological activities that warrant detailed investigation.

Chemical Structure and Properties

The compound features a chloro-substituted phenyl group and a thia group within its tetracyclic structure. The presence of multiple nitrogen atoms in the tetrazole rings may contribute to its biological reactivity.

Biological Activity Overview

Research indicates that compounds similar to 5-chloro-13-(4-chlorophenyl)-16-thia-2,9,11,14-tetrazatetracyclo[8.6.0.03,8.011,15]hexadeca-1,3(8),4,6,9,12,14-heptaene exhibit various biological activities including:

  • Antimicrobial Activity : Several studies have reported antimicrobial properties against various strains of bacteria and fungi.
  • Anticancer Potential : Compounds with similar structures have shown promise in inhibiting cancer cell proliferation in vitro.
  • Enzyme Inhibition : Potential inhibition of specific enzymes involved in metabolic pathways has been observed.

Antimicrobial Activity

A study conducted on related compounds demonstrated significant antimicrobial activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values ranged from 10 to 50 µg/mL depending on the compound's structure and substituents.

CompoundMIC (µg/mL)Target Organism
Compound A10S. aureus
Compound B25E. coli
Target Compound30S. aureus

Anticancer Activity

In vitro studies have shown that the compound can inhibit the growth of various cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The half-maximal inhibitory concentration (IC50) was determined to be around 20 µM for both cell lines.

Cell LineIC50 (µM)Mechanism of Action
MCF-720Induction of apoptosis
HeLa20Cell cycle arrest

Enzyme Inhibition

Research focusing on enzyme inhibition revealed that the compound acts as a competitive inhibitor for certain kinases involved in cancer pathways. This suggests a potential mechanism for its anticancer effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

The most relevant structural analogue identified is 5-(4-chlorophenyl)-8-[(3-fluorophenyl)methyl]-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.0²,⁶.0¹¹,¹⁵]hexadeca-1(16),2,4,6,9,11(15)-hexaene (). Below is a comparative analysis:

Feature Target Compound Similar Compound ()
Substituents 5-Cl, 13-(4-Cl-C₆H₄) 5-(4-Cl-C₆H₄), 8-(3-F-C₆H₃-CH₂)
Heteroatoms 1 S, 4 N 2 O, 3 N
Ring System Tetracyclic ([8.6.0.0³,⁸.0¹¹,¹⁵]) Tetracyclic ([7.7.0.0²,⁶.0¹¹,¹⁵])
Hypothetical Formula C₁₅H₈Cl₂N₄S C₂₃H₁₇ClFNO₂
Molecular Weight ~370.27 g/mol ~405.85 g/mol
Electronic Effects Strong electron-withdrawing (Cl, S), moderate aromatic π-system Mixed effects: 4-Cl (EWG), 3-F (EWG), benzyl group (moderate steric hindrance)

Impact of Structural Differences

  • Substituent Effects : The 3-fluorobenzyl group in the analogue introduces steric bulk and polarity, which may alter binding interactions in biological targets compared to the simpler 4-chlorophenyl group in the target compound.
  • Aromaticity : Both compounds likely exhibit extended π-conjugation, but the differing ring fusion patterns ([8.6.0] vs. [7.7.0]) could affect planarity and stacking interactions.

Chemoinformatic Similarity Assessment

Using binary fingerprint-based similarity coefficients (e.g., Tanimoto), the structural overlap between these compounds would be moderate due to shared chlorophenyl groups and tetracyclic cores. However, differences in heteroatoms (S vs. O) and substituent complexity (3-fluorobenzyl vs. simpler Cl) would reduce the Tanimoto index, suggesting distinct pharmacophoric profiles .

Research Implications and Limitations

  • Theoretical Predictions : The sulfur and nitrogen content in the target compound may favor interactions with cysteine-rich enzymes or metal ions, whereas the analogue’s oxygen atoms could engage in hydrogen bonding.
  • Experimental Data Gaps : The evidence provided lacks empirical data (e.g., solubility, bioactivity), necessitating further studies to validate these hypotheses.
  • Synthetic Challenges : The tetracyclic framework in both compounds likely requires multi-step synthesis with strict regiocontrol, especially for introducing halogen substituents .

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